Cas no 1261906-31-3 (3-Methoxy-4-(2-methylthiophenyl)benzoic acid)

3-Methoxy-4-(2-methylthiophenyl)benzoic acid is a specialized benzoic acid derivative featuring a methoxy substituent at the 3-position and a 2-methylthiophenyl group at the 4-position. This compound is of interest in organic synthesis and pharmaceutical research due to its unique structural framework, which may serve as a key intermediate in the development of bioactive molecules. The presence of both methoxy and thioether functionalities enhances its potential for further functionalization, making it valuable for constructing complex heterocyclic systems. Its well-defined chemical properties and stability under standard conditions ensure reliable performance in synthetic applications. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships.

3-Methoxy-4-(2-methylthiophenyl)benzoic acid structure

1261906-31-3 structure

Product Name:3-Methoxy-4-(2-methylthiophenyl)benzoic acid

CAS No:1261906-31-3

MF:C₁₅H₁₄O₃S

MW:274.334863185883

MDL:MFCD18320468

CID:2762597

PubChem ID:53226370

Update Time:2025-05-28

3-Methoxy-4-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261906-31-3
- 3-Methoxy-4-(2-methylthiophenyl)benzoic acid, 95%
- 3-methoxy-4-(2-methylsulfanylphenyl)benzoic acid
- 3-METHOXY-4-(2-METHYLTHIOPHENYL)BENZOIC ACID
- MFCD18320468
- 3-Methoxy-4-(2-methylthiophenyl)benzoic acid
- MDL： MFCD18320468
- Inchi： 1S/C15H14O3S/c1-18-13-9-10(15(16)17)7-8-11(13)12-5-3-4-6-14(12)19-2/h3-9H,1-2H3,(H,16,17)
- InChI Key： LKURGBVBRYFVSI-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1C1C=CC(C(=O)O)=CC=1OC

Computed Properties

Exact Mass: 274.06636548Da
Monoisotopic Mass: 274.06636548Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 71.8Å²

3-Methoxy-4-(2-methylthiophenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327648-5 g	3-Methoxy-4-(2-methylthiophenyl)benzoic acid, 95%; .	1261906-31-3	95%	5g	€1159.00	2023-04-26
abcr	AB327648-5g	3-Methoxy-4-(2-methylthiophenyl)benzoic acid, 95%; .	1261906-31-3	95%	5g	€1159.00	2024-06-08